Cas no 1214790-99-4 (2,6-Bis(trifluoromethyl)cinnamic acid)

• Product Name: 2,6-Bis(trifluoromethyl)cinnamic acid
• CAS No: 1214790-99-4
• MF: C₁₁H₆F₆O₂
• MW: 284.154564380646
• CID: 4796044
• Update Time: 2025-10-28

2,6-Bis(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(trifluoromethyl)cinnamic acid
• 2,6-Bis(trifluoromethyl)cinnamic acid

• Inchi： 1S/C11H6F6O2/c12-10(13,14)7-2-1-3-8(11(15,16)17)6(7)4-5-9(18)19/h1-5H,(H,18,19)/b5-4+
• InChI Key： PIICGVXFOLPEIZ-SNAWJCMRSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1/C=C/C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 2,6-Bis(trifluoromethyl)cinnamic acid

Introduction to 2,6-Bis(trifluoromethyl)cinnamic acid (CAS No. 1214790-99-4)

2,6-Bis(trifluoromethyl)cinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1214790-99-4, is a fluorinated derivative of cinnamic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The presence of multiple trifluoromethyl groups introduces enhanced lipophilicity and metabolic stability, making it a valuable scaffold for drug development.

The molecular structure of 2,6-Bis(trifluoromethyl)cinnamic acid consists of a phenyl ring substituted with two trifluoromethyl groups at the 2- and 6-positions, coupled with a cinnamic acid moiety. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and biological activity. The compound’s high lipophilicity, modulated by the electron-withdrawing nature of the trifluoromethyl groups, facilitates its interaction with biological targets, such as enzymes and receptors.

In recent years, 2,6-Bis(trifluoromethyl)cinnamic acid has been explored in various therapeutic contexts. One notable area of research is its application as an intermediate in the synthesis of novel pharmaceuticals. The compound’s ability to serve as a precursor for more complex molecules has made it a focal point in medicinal chemistry. For instance, researchers have utilized it to develop inhibitors targeting specific enzymes involved in inflammatory pathways.

Moreover, the fluorinated aromatic system in 2,6-Bis(trifluoromethyl)cinnamic acid has been investigated for its potential in enhancing drug bioavailability and reducing susceptibility to metabolic degradation. Fluoro-substituted compounds are well-documented for their improved pharmacokinetic profiles, and this derivative is no exception. Studies have demonstrated that the introduction of trifluoromethyl groups can prolong the half-life of associated drugs, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 2,6-Bis(trifluoromethyl)cinnamic acid. Molecular modeling studies have revealed its favorable binding interactions with protein targets, suggesting its utility in designing next-generation therapeutics. These simulations have provided insights into how the compound’s structural features contribute to its binding affinity and selectivity.

The compound’s potential extends beyond pharmaceutical applications. In materials science, 2,6-Bis(trifluoromethyl)cinnamic acid has been explored for its role in developing advanced polymers and coatings. The fluorinated aromatic ring enhances thermal stability and chemical resistance, making it an attractive candidate for high-performance materials. Researchers are particularly interested in its ability to impart flame-retardant properties to synthetic polymers.

Environmental considerations also play a role in the study of 2,6-Bis(trifluoromethyl)cinnamic acid. While fluorinated compounds are known for their stability, this stability can pose challenges in environmental degradation. However, ongoing research aims to mitigate these concerns by optimizing synthetic routes to produce more environmentally friendly derivatives. Efforts are being made to balance the benefits of fluorination with ecological sustainability.

Another emerging area is the use of 2,6-Bis(trifluoromethyl)cinnamic acid in agrochemical formulations. Its structural properties make it a promising candidate for developing novel pesticides and herbicides. The compound’s ability to interact with biological targets at low concentrations suggests its potential as an effective agrochemical agent while minimizing environmental impact.

In conclusion,2,6-Bis(trifluoromethyl)cinnamic acid (CAS No. 1214790-99-4) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features, particularly the presence of multiple trifluoromethyl groups, contribute to its versatility and utility. As research continues to uncover new possibilities for this compound,2,6-Bis(trifluoromethyl)cinnamic acid is poised to play an increasingly important role in addressing global challenges in health and technology.